Cas no 878259-52-0 (2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate)

2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate structure
878259-52-0 structure
Product Name:2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate
CAS No:878259-52-0
MF:C8H13F3N2O2
MW:226.196232557297
MDL:MFCD08246130
CID:3109138
PubChem ID:9207799
Update Time:2025-04-21

2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate
    • AKOS009089400
    • 878259-52-0
    • CHEMBL4922867
    • KJBZJNMUCIMURY-UHFFFAOYSA-N
    • EN300-24183
    • 2,2,2-trifluoroethyl4-methylpiperazine-1-carboxylate
    • SCHEMBL17624340
    • Z169855334
    • G45303
    • MDL: MFCD08246130
    • Inchi: 1S/C8H13F3N2O2/c1-12-2-4-13(5-3-12)7(14)15-6-8(9,10)11/h2-6H2,1H3
    • InChI Key: KJBZJNMUCIMURY-UHFFFAOYSA-N
    • SMILES: FC(COC(N1CCN(C)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 226.09291215Da
  • Monoisotopic Mass: 226.09291215Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 218.1±40.0 °C at 760 mmHg
  • Flash Point: 85.7±27.3 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate Security Information

2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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TRC
B588895-25mg
2,2,2-Trifluoroethyl 4-methylpiperazine-1-carboxylate
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TRC
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